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Compound of Interest

Compound Name: Salvianolic acid E

Cat. No.: B1432938 Get Quote

Essential Safety and Handling Guide for
Salvianolic Acid E
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized compounds like Salvianolic acid E is paramount. This guide provides immediate

and essential safety protocols, personal protective equipment (PPE) recommendations, and

disposal plans to foster a secure laboratory environment.

Hazard Assessment and GHS Classification
There is conflicting information regarding the hazard classification of Salvianolic acid E. While

one Safety Data Sheet (SDS) indicates no known OSHA hazards and classifies it as not a

dangerous substance according to the Globally Harmonized System (GHS), it also notes

potential for respiratory, skin, and eye irritation.[1] Furthermore, related compounds such as

Salvianolic acid A and Y are classified as hazardous.[2][3] Given this discrepancy, a cautious

approach is strongly recommended. It is prudent to handle Salvianolic acid E as a potentially

hazardous substance.

Prudent GHS Classification for Salvianolic Acid E:
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation

Specific target organ toxicity, single exposure

(Category 3)
H335: May cause respiratory irritation

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling Salvianolic acid E. The following table

outlines the recommended equipment to minimize exposure.

Recommended Personal Protective Equipment:

Protection Type Equipment Standard

Eye Protection
Safety glasses with side-

shields or safety goggles.
ANSI Z87.1 / EN 166

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).
EN 374

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use a NIOSH-approved N95

(US) or P2 (EN 143) particle

respirator if working with

powders or aerosols.

NIOSH (US) / CEN (EU)

It is crucial to inspect gloves for any signs of degradation before use and to change them

immediately if they become contaminated.
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Proper handling and storage are essential to maintain the integrity of Salvianolic acid E and

ensure a safe working environment.

Handling and Storage Guidelines:

Condition Recommendation

Ventilation
Handle in a well-ventilated area, preferably in a

chemical fume hood.

Storage Temperature
Store in a tightly sealed container in a cool, dry

place. Recommended storage at -20°C.

Incompatible Materials
Avoid strong oxidizing agents, strong acids, and

strong bases.

Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Accidental Release and Exposure Procedures
In the event of an accidental release or exposure, immediate and appropriate action is critical.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Response:

For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in

a sealed container for disposal. For a large spill, evacuate the area and follow your institution's

emergency procedures.

Disposal Plan
Dispose of Salvianolic acid E and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Disposal Workflow:
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Salvianolic Acid E Disposal Workflow

Collection

Packaging

Disposal

Unused Salvianolic Acid E

Place in a clearly labeled, sealed, and compatible waste container.

Contaminated PPE (gloves, etc.) Contaminated Labware

Arrange for disposal through a licensed professional waste disposal service.

Follow all federal, state, and local regulations.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Salvianolic acid E and contaminated materials.

By adhering to these safety and logistical guidelines, researchers can handle Salvianolic acid
E responsibly, minimizing risks and ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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